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Compound of Interest

Compound Name: 2-Ethylbenzenethiol

Cat. No.: B1308049

This technical guide provides an in-depth analysis of 2-ethylbenzenethiol, a significant
organosulfur compound within the thiophenol class. The document details its structural formula,
explores its various isomers, presents key physicochemical data in a comparative format, and
outlines a general experimental protocol for its synthesis. This guide is intended for
researchers, scientists, and professionals in the fields of chemistry and drug development.

Structural Formula and Isomerism

2-Ethylbenzenethiol is an aromatic thiol characterized by a benzene ring substituted with an
ethyl group and a thiol (-SH) group at the ortho (1,2) positions.[1][2] Its molecular formula is
CsH10S, and its molecular weight is approximately 138.23 g/mol .[1][3] The presence of these
functional groups and their potential arrangements give rise to several structural isomers.

The isomers of CsHi10S can be broadly categorized into two main types:

» Positional Isomers (Ethylbenzenethiols): These isomers differ in the relative positions of the
ethyl and thiol groups on the benzene ring. They include the ortho (2-), meta (3-), and para
(4-) substituted compounds.

e Functional Group Isomers: These isomers share the same molecular formula but have
different connectivity and functional groups. Notable examples include:
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o Ethyl Phenyl Sulfide ((Ethylthio)benzene): A thioether where the sulfur atom is bonded to
both the phenyl ring and the ethyl group.[4]

o Phenylethanethiols: The thiol group is located on the ethyl side chain, as seen in 1-
phenylethanethiol and 2-phenylethanethiol.[5][6]

o Dimethylthiophenol: Isomers containing two methyl groups and one thiol group on the
benzene ring (e.g., 2,4-dimethylbenzenethiol).

The logical relationship between these primary isomers is illustrated in the diagram below.

Molecular Formula
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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